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Compound of Interest

Compound Name: 4-O-Methylgrifolic acid

Cat. No.: B1163443 Get Quote

For researchers, scientists, and drug development professionals, 4-O-Methylgrifolic acid
presents itself as a natural compound with potential for scientific exploration. However, detailed

public data on its specific biological activities and established research protocols are currently

limited. This document aims to provide a comprehensive overview of the existing information

on 4-O-Methylgrifolic acid and to contextualize its potential applications by examining its

closely related parent compound, grifolic acid.

Physicochemical Properties and Identification
4-O-Methylgrifolic acid is a farnesylphenol, a class of organic compounds characterized by a

phenol ring substituted with a farnesyl group. It has been isolated from the lipophilic fraction of

mushrooms such as Polyporus dispansus and the fruiting bodies of the basidiomycete

Phellodon niger.

Property Value

Molecular Formula C₂₄H₃₄O₄

Molecular Weight 386.52 g/mol

CAS Number 118040-60-1

Synonyms

Grifolic acid methyl ether, 2-hydroxy-4-methoxy-

6-methyl-3-[(2E,6E)-3,7,11-trimethyldodeca-

2,6,10-trienyl]benzoic acid
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Current State of Research and Potential
Applications
As of late 2025, specific biological activity data and detailed experimental protocols for 4-O-
Methylgrifolic acid are not extensively documented in peer-reviewed literature. Its primary

current use is as a reference standard in analytical chemistry and as a potential candidate for

biological screening assays. The compound is commercially available from several chemical

suppliers for research purposes.

Given its structural similarity to the more extensively studied grifolic acid, it is hypothesized that

4-O-Methylgrifolic acid may exhibit similar biological properties. Grifolic acid has

demonstrated a range of activities, offering potential avenues of investigation for its methylated

derivative.

Insights from the Parent Compound: Grifolic Acid
Grifolic acid is a known bioactive compound with several documented effects that could serve

as a starting point for investigating 4-O-Methylgrifolic acid. It is important to note that the

methylation at the 4-hydroxy position could significantly alter the potency, selectivity, and

pharmacokinetic properties of the molecule.

Known Biological Activities of Grifolic Acid
Grifolic acid has been reported to possess the following activities:

Anticancer Effects: It can induce apoptosis, cell cycle arrest, autophagy, and senescence in

various cancer cell lines.[1]

Antimicrobial Properties: It exhibits activity against bacteria and fungi.[1]

GPR120 Agonism: Grifolic acid acts as an agonist of the G-protein coupled receptor 120

(GPR120), also known as the free fatty acid receptor 4 (FFAR4).

Potential Signaling Pathways for Investigation
Based on the activity of grifolic acid, a logical starting point for investigating the mechanism of

action of 4-O-Methylgrifolic acid would be its effect on the GPR120 signaling pathway.
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Activation of GPR120 is known to be involved in metabolic regulation and anti-inflammatory

responses.
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Hypothesized GPR120 signaling pathway for 4-O-Methylgrifolic acid.

Proposed Experimental Protocols (Based on Grifolic
Acid Studies)
The following are generalized protocols that would need to be optimized for 4-O-Methylgrifolic
acid.

Cell Viability Assay (MTT Assay)
This assay is used to assess the cytotoxic effects of a compound on cultured cells.

Workflow:

Workflow for an MTT cell viability assay.

Protocol:

Cell Plating: Seed cells (e.g., a cancer cell line or a cell line endogenously expressing

GPR120) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24

hours.

Compound Treatment: Prepare serial dilutions of 4-O-Methylgrifolic acid in culture medium.

Replace the existing medium with the medium containing the compound or a vehicle control

(e.g., DMSO).

Incubation: Incubate the plate for a predetermined time (e.g., 24, 48, or 72 hours).

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Solubilization: Remove the medium and add 100 µL of DMSO or another solubilizing agent

to each well to dissolve the formazan crystals.

Measurement: Measure the absorbance at 570 nm using a microplate reader.
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GPR120 Activation Assay (Calcium Mobilization)
This assay measures the increase in intracellular calcium concentration following receptor

activation.

Protocol:

Cell Preparation: Culture cells expressing GPR120 (e.g., HEK293-GPR120) on a 96-well

black-walled, clear-bottom plate.

Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

according to the manufacturer's instructions.

Compound Addition: Use a fluorescent plate reader with an injection system to add varying

concentrations of 4-O-Methylgrifolic acid to the wells.

Fluorescence Measurement: Measure the change in fluorescence intensity over time to

determine the extent of calcium mobilization.

Summary and Future Directions
4-O-Methylgrifolic acid is a natural product with a chemical structure that suggests potential

biological activity. While current research is sparse, its relationship to the well-studied grifolic

acid provides a strong rationale for further investigation. Future research should focus on:

Screening for Biological Activity: Testing 4-O-Methylgrifolic acid in a broad range of assays,

including anticancer, antimicrobial, and anti-inflammatory models.

Mechanism of Action Studies: Investigating its effects on key signaling pathways, starting

with GPR120.

Comparative Studies: Directly comparing the activity of 4-O-Methylgrifolic acid with that of

grifolic acid to understand the impact of 4-O-methylation.

As more data becomes available, the utility of 4-O-Methylgrifolic acid as a research tool will

become clearer, potentially leading to the development of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pharmacological Effects of Grifolin: Focusing on Anticancer Mechanisms - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [4-O-Methylgrifolic Acid: A Research Tool in
Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163443#using-4-o-methylgrifolic-acid-as-a-
research-tool]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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